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Compound of Interest

Compound Name: 3-Formyl-6-methylchromone

Cat. No.: B1298627 Get Quote

Essential Safety and Handling Guide for 3-
Formyl-6-methylchromone
This guide provides crucial safety, handling, and disposal protocols for 3-Formyl-6-
methylchromone (CAS No: 42059-81-4), tailored for research and development professionals.

Adherence to these procedures is vital for ensuring laboratory safety and minimizing exposure

risks.

Chemical Identifier:

Name: 3-Formyl-6-methylchromone

Synonyms: 6-methyl-4-oxo-4H-chromene-3-carbaldehyde[1], 6-Methyl-4-oxo-4H-1-

benzopyran-3-carboxaldehyde

Molecular Formula: C₁₁H₈O₃[1]

Molecular Weight: 188.18 g/mol [2]

Hazard Identification and Immediate Precautions
3-Formyl-6-methylchromone is classified as an irritant.[2] Based on GHS classifications, it

poses the following hazards:
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H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H302 (Potential): Harmful if swallowed.[2]

H335 (Potential): May cause respiratory irritation.[2]

Immediate action upon exposure is critical. In case of skin contact, wash the affected area with

soap and plenty of water.[1] If the substance enters the eyes, rinse cautiously with water for

several minutes, removing contact lenses if present and easy to do.[1] If inhaled, move the

person to fresh air.[1]

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the primary defense against exposure. The following

equipment is mandatory when handling 3-Formyl-6-methylchromone, which is a solid at room

temperature.[1]

PPE Component Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

irritation.[1][4]

Eye Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.

To protect eyes from dust

particles and splashes,

preventing serious irritation.[1]

[4]

Body Protection Standard laboratory coat.
To protect skin and clothing

from contamination.[1][5]

Respiratory Protection
Type N95 (US) or P1 (EN 143)

dust mask.

Required only where dust is

generated and ventilation is

inadequate.[1]

Note: Always inspect gloves for integrity before use. Protective equipment must satisfy

specifications of standards like EN 374 for gloves and EN 166 (EU) or NIOSH (US) for eye

protection.[1]
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Operational Plan: Safe Handling and Storage
A systematic approach to handling ensures minimal risk throughout the experimental workflow.

Engineering Controls:

Always handle this compound in a well-ventilated area.[5]

For procedures that may generate dust, such as weighing or transferring solids, use a

chemical fume hood or provide appropriate local exhaust ventilation.[1]

Handling Protocol:

Preparation: Before handling, ensure all required PPE is worn correctly. Clear the workspace

of any unnecessary items.

Weighing & Transfer: Conduct weighing and transferring of the solid compound within a fume

hood or ventilated enclosure to contain any dust. Avoid creating dust clouds.

In Use: Keep containers securely sealed when not in use. Avoid all personal contact,

including inhalation.[5]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete.[1][5] Contaminated work clothes should be laundered separately

before reuse.[5]

Storage:

Store in a tightly closed container in a dry, well-ventilated place.

The material is a combustible solid and should be stored accordingly.

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure safety.

Chemical Waste: Dispose of unused 3-Formyl-6-methylchromone as chemical waste.[1]

Do not mix with other solvents or waste streams unless compatible.
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Contaminated Materials: All PPE (gloves, masks) and materials (e.g., weighing paper,

pipette tips) that have come into direct contact with the chemical should be collected in a

sealed, labeled container for hazardous waste disposal.

Follow all local, state, and federal regulations for chemical waste disposal.

Workflow and Safety Logic
The following diagram outlines the logical flow for safely handling 3-Formyl-6-
methylchromone, from initial preparation to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. 3-Formyl-6-methylchromone | C11H8O3 | CID 688709 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. chemical-label.com [chemical-label.com]

4. benchchem.com [benchchem.com]

5. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3-Formyl-6-
methylchromone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298627#personal-protective-equipment-for-
handling-3-formyl-6-methylchromone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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